Ethyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate

• IUPAC Name: ethyl 4-[(6,10-dimethyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carbonyl)amino]benzoate
• InChI: InChI=1S/C22H20N4O4/c1-4-30-22(29)14-7-9-15(10-8-14)23-20(27)17-12-16-19(25(17)3)24-18-13(2)6-5-11-26(18)21(16)28/h5-12H,4H2,1-3H3,(H,23,27)
• InChI Key: XZCDWHDHDRFBDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(N2C)N=C4C(=CC=CN4C3=O)C
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

Ethyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate is a chemical compound with the molecular formula C22H22N4O2. It is also known as Ethyl 4-{[(1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-2-yl)carbonyl]amino}benzoate.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The core structure is a pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine ring, which is a fused ring system containing nitrogen atoms. This core is substituted with various groups, including a carboxamido group and an ethyl benzoate ester.

Scientific Research Applications

Antiviral Agents

This compound is a structural analog of condensed pyrimidines, which are key fragments in antiviral agents. The Dimroth Rearrangement, a synthesis method involving this compound, has been used to create antiviral compounds. .

Antimicrobial Activity

Researchers have synthesized new thiadiazoles, thioamides, and pyrimido[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines using related chemical structures. These compounds exhibit a broad spectrum of biological activities, including antimicrobial properties. .

Synthesis of Heterocyclic Compounds

The compound is involved in the synthesis of heterocyclic compounds, which are frameworks for many drugs. .

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It’s possible that it could have biological activity, given the presence of structural features common in many biologically active compounds, such as the fused ring system and the amide group.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper disposal methods.